Cas no 1396863-08-3 (3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1396863-08-3
• MF: C₂₁H₁₉F₂N₃O
• MW: 367.39187169075
• CID: 5401619
• Update Time: 2025-05-18

3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-methylpyrazole-3-carboxamide
• 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C21H19F2N3O/c1-26-19(12-18(25-26)14-2-6-16(22)7-3-14)20(27)24-13-21(10-11-21)15-4-8-17(23)9-5-15/h2-9,12H,10-11,13H2,1H3,(H,24,27)
• InChI Key： OXOHFXKATLHORU-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(F)C=C2)C=C(C(NCC2(C3=CC=C(F)C=C3)CC2)=O)N1C

Additional information on 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide

Introduction to 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396863-08-3)

3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1396863-08-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and therapeutic potential. The presence of multiple fluorine atoms and a cyclopropyl substituent enhances its pharmacological properties, making it a promising candidate for further research and development.

The molecular structure of 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide is characterized by a pyrazole core substituted with a 4-fluorophenyl group at the 3-position and a carboxamide moiety at the 5-position. The N-terminus is linked to a complex alkyl group, specifically [1-(4-fluorophenyl)cyclopropyl]methyl, which contributes to the compound's unique physicochemical properties. This structural complexity suggests potential interactions with biological targets, making it an intriguing subject for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have indicated that the fluorine atoms in the phenyl rings may enhance binding affinity through halogen bonding, while the cyclopropyl group could provide steric constraints that optimize receptor interactions. These insights are crucial for designing novel derivatives with improved pharmacokinetic profiles.

The pyrazole scaffold is well-documented for its role in medicinal chemistry, particularly in the development of antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide positions it as a potential lead compound for addressing unmet medical needs. For instance, its structural features are reminiscent of molecules that have shown efficacy against protein kinases, which are key targets in oncology research.

In vitro studies have begun to uncover the biological activity of this compound. Initial assays suggest that it exhibits moderate inhibitory effects on certain enzymes implicated in metabolic pathways relevant to inflammation and cancer progression. The fluorine substituents are particularly noteworthy, as they often enhance metabolic stability and binding affinity in drug candidates. Furthermore, the cyclopropyl group may contribute to selectivity by interacting with specific residues in enzyme active sites.

The synthesis of 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters, including the cyclopropyl ring, requires precise control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis methodologies have made it feasible to construct such complex molecules with increasing efficiency.

From a regulatory perspective, this compound falls under standard guidelines for pharmaceutical intermediates, ensuring that its development can proceed with adherence to safety and quality standards. The absence of hazardous or controlled elements simplifies its handling and disposal, aligning with modern pharmaceutical practices.

The potential applications of 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide extend beyond oncology. Its structural motifs are also found in compounds investigated for their neuroprotective and anti-inflammatory properties. The pyrazole core is particularly interesting in this context, as it has been linked to modulating neurotransmitter systems and reducing oxidative stress.

Future research directions may include exploring derivatives of this compound to improve solubility, bioavailability, and target specificity. Techniques such as structure-activity relationship (SAR) studies will be instrumental in optimizing its pharmacological profile. Additionally, preclinical studies will be essential to assess its safety profile and therapeutic efficacy before moving into human trials.

The integration of machine learning tools into drug discovery has accelerated the identification of promising candidates like 3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide. Predictive models can simulate its interactions with biological targets, providing valuable insights into potential mechanisms of action. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computational scientists in modern pharmaceutical research.

In conclusion,3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396863-08-3) represents a compelling example of how structural complexity can yield novel pharmacological entities. Its unique features position it as a valuable scaffold for further exploration in medicinal chemistry. As research progresses, this compound holds promise for contributing to advancements in therapeutic interventions across multiple disease areas.